Cas no 138450-70-1 (Acetic acid, chlorooxo-, (acetyloxy)methyl ester)

• Product Name: Acetic acid, chlorooxo-, (acetyloxy)methyl ester
• CAS No: 138450-70-1
• MF: C₅H₅ClO₅
• MW: 180.543201208115
• CID: 2773016
• PubChem ID: 10910166
• Update Time: 2025-04-21

Acetic acid, chlorooxo-, (acetyloxy)methyl ester Chemical and Physical Properties

Names and Identifiers

• 138450-70-1
• Acetic acid, chlorooxo-, (acetyloxy)methyl ester
• SCHEMBL9311639
• DTXSID30448017

• Inchi： 1S/C5H5ClO5/c1-3(7)10-2-11-5(9)4(6)8/h2H2,1H3
• InChI Key： NBTAZNSKVOCKNS-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCOC(C)=O)=O

Computed Properties

• Exact Mass: 179.9825509Da
• Monoisotopic Mass: 179.9825509Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.7Ų